Cas no 512205-05-9 (1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-)

1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl- structure
512205-05-9 structure
Product Name:1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-
CAS No:512205-05-9
MF:C13H12BrNO
MW:278.14448261261
CID:362921
PubChem ID:878508
Update Time:2025-04-19

1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-
    • 8-bromo-6-methyl-2,3,4,9-tetrahydrocarbazol-1-one
    • SMR000141149
    • 8-bromanyl-6-methyl-2,3,4,9-tetrahydrocarbazol-1-one
    • HMS2295P20
    • cid_878508
    • BDBM45469
    • BIM-0043643.P001
    • 512205-05-9
    • MLS000533711
    • Oprea1_216440
    • SCHEMBL3121977
    • DTXSID90358143
    • CHEMBL1527381
    • 8-bromo-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
    • CBMicro_043696
    • Inchi: 1S/C13H12BrNO/c1-7-5-9-8-3-2-4-11(16)13(8)15-12(9)10(14)6-7/h5-6,15H,2-4H2,1H3
    • InChI Key: RSSWDLORGLOJNQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CC2=C1NC1C(CCCC=12)=O

Computed Properties

  • Exact Mass: 277.01026
  • Monoisotopic Mass: 277.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86
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